![molecular formula C9H6FNO3S B6244116 isoquinolin-6-yl fluoranesulfonate CAS No. 2411200-17-2](/img/no-structure.png)
isoquinolin-6-yl fluoranesulfonate
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Overview
Description
Isoquinolin-6-yl fluoranesulfonate, also known as ISQF, is an organofluorine compound that has been used for a variety of applications in scientific research. It is a highly reactive compound that can be used to synthesize a wide range of compounds, as well as for its biochemical and physiological effects. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of ISQF.
Scientific Research Applications
Isoquinolin-6-yl fluoranesulfonate has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst for the synthesis of a range of compounds, and as a probe for the study of enzyme-catalyzed reactions. It is also used as a fluorescent label for the study of biological systems, as a substrate for the study of enzyme kinetics, and as a tool for studying the structure and function of proteins.
Mechanism of Action
The mechanism of action of isoquinolin-6-yl fluoranesulfonate is not fully understood. However, it has been suggested that the compound may act as a substrate for enzymes, or as an inhibitor of enzymes, depending on the specific reaction. Additionally, this compound has been shown to bind to proteins, which may play a role in its mechanism of action.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the enzyme cyclooxygenase-2, which is involved in inflammation and pain. Additionally, it has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine, a neurotransmitter involved in memory and learning. Finally, this compound has been shown to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as dopamine and serotonin.
Advantages and Limitations for Lab Experiments
Isoquinolin-6-yl fluoranesulfonate has a number of advantages and limitations when used in laboratory experiments. One of the major advantages is that it is relatively inexpensive and easy to obtain. Additionally, it is highly reactive, making it suitable for a wide range of applications. However, it is also highly toxic, and should be handled with care. Additionally, it is not very stable, and should be stored in a cool, dark place.
Future Directions
The potential future applications of isoquinolin-6-yl fluoranesulfonate are numerous. It could be used to develop new drugs and treatments for a range of diseases and conditions. Additionally, it could be used to develop new probes for the study of biochemical and physiological processes. Finally, it could be used to develop new fluorescent labels for the study of biological systems.
Synthesis Methods
Isoquinolin-6-yl fluoranesulfonate can be synthesized via a number of methods. One of the most common methods is the reaction of an alkyl iodide with a fluorosulfonate anion in the presence of anhydrous potassium carbonate. This reaction produces a sulfonate ester, which can then be isolated and purified. This method is relatively simple and cost-effective, and can be used to produce high yields of this compound.
properties
{ "Design of the Synthesis Pathway": "The synthesis of isoquinolin-6-yl fluoranesulfonate can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-chloro-6-fluoroaniline", "sodium hydroxide", "sulfuric acid", "acetic anhydride", "phosphorus pentoxide", "isoquinoline" ], "Reaction": [ "Step 1: 2-chloro-6-fluoroaniline is treated with sodium hydroxide to form 2-fluoro-6-nitroaniline.", "Step 2: The nitro group is reduced to an amino group using hydrogen gas and a palladium catalyst.", "Step 3: The resulting amine is treated with sulfuric acid to form the corresponding sulfonamide.", "Step 4: Acetic anhydride is added to the sulfonamide to form the corresponding acetyl derivative.", "Step 5: Phosphorus pentoxide is added to the acetyl derivative to form the corresponding acyl chloride.", "Step 6: Isoquinoline is added to the acyl chloride to form the final product, isoquinolin-6-yl fluoranesulfonate." ] } | |
CAS RN |
2411200-17-2 |
Molecular Formula |
C9H6FNO3S |
Molecular Weight |
227.2 |
Purity |
95 |
Origin of Product |
United States |
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